(p-Hydroxyphenyl)glyoxal
(p-Hydroxyphenyl)glyoxal
HPG Protein Modifier, or p-Hydroxyphenylglyoxal, reacts with arginine residues to give a large increase in absorbance at approximately 340 nm, and hence, is a good choice for amino acid side chain modification.
Brand Name:
Vulcanchem
CAS No.:
24645-80-5
VCID:
VC0530070
InChI:
InChI=1S/C8H6O3/c9-5-8(11)6-1-3-7(10)4-2-6/h1-5,10H
SMILES:
C1=CC(=CC=C1C(=O)C=O)O
Molecular Formula:
C8H6O3
Molecular Weight:
150.13 g/mol
(p-Hydroxyphenyl)glyoxal
CAS No.: 24645-80-5
Inhibitors
VCID: VC0530070
Molecular Formula: C8H6O3
Molecular Weight: 150.13 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 24645-80-5 |
|---|---|
| Product Name | (p-Hydroxyphenyl)glyoxal |
| Molecular Formula | C8H6O3 |
| Molecular Weight | 150.13 g/mol |
| IUPAC Name | 2-(4-hydroxyphenyl)-2-oxoacetaldehyde |
| Standard InChI | InChI=1S/C8H6O3/c9-5-8(11)6-1-3-7(10)4-2-6/h1-5,10H |
| Standard InChIKey | MTMONFVFAYLRSG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)C=O)O |
| Canonical SMILES | C1=CC(=CC=C1C(=O)C=O)O |
| Appearance | Solid powder |
| Description | HPG Protein Modifier, or p-Hydroxyphenylglyoxal, reacts with arginine residues to give a large increase in absorbance at approximately 340 nm, and hence, is a good choice for amino acid side chain modification. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4-hydroxyphenylglyoxal para-hydroxyphenylglyoxal |
| Reference | 1: Zhang L, Lilyestrom W, Li C, Scherer T, van Reis R, Zhang B. Revealing a positive charge patch on a recombinant monoclonal antibody by chemical labeling and mass spectrometry. Anal Chem. 2011 Nov 15;83(22):8501-8. doi: 10.1021/ac2016129. Epub 2011 Oct 28. PubMed PMID: 22004540. |
| PubChem Compound | 90568 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume